(2Z)-4-methyl-3-oxo-2-(3,4,5-trimethoxybenzylidene)-2,3-dihydro-1-benzofuran-6-yl methanesulfonate

• IUPAC Name: [(2Z)-4-methyl-3-oxo-2-[(3,4,5-trimethoxyphenyl)methylidene]-1-benzofuran-6-yl] methanesulfonate
• InChI: InChI=1S/C20H20O8S/c1-11-6-13(28-29(5,22)23)10-14-18(11)19(21)15(27-14)7-12-8-16(24-2)20(26-4)17(9-12)25-3/h6-10H,1-5H3/b15-7-
• InChI Key: VGVUEGPOTFTHNP-CHHVJCJISA-N
• Canonical SMILES: CC1=CC(=CC2=C1C(=O)C(=CC3=CC(=C(C(=C3)OC)OC)OC)O2)OS(=O)(=O)C
• Isomeric SMILES: CC1=CC(=CC2=C1C(=O)/C(=C/C3=CC(=C(C(=C3)OC)OC)OC)/O2)OS(=O)(=O)C
• Molecular Formula: C20H20O8S
• Molecular Weight: 420.4 g/mol

Description

The compound is a derivative of benzofuran, which is a heterocyclic compound. The 3,4,5-trimethoxybenzylidene moiety suggests that it has three methoxy (-OCH3) groups attached to a benzene ring.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through condensation reactions. For example, a Schiff base, methyl (E)-3-(3,4,5-trimethoxybenzylidene)dithiocarbazate (MTD), was synthesized from a condensation reaction of methyldithiocarbazate with 3,4,5-trimethoxybenzaldehyde.

Mechanism of Action

Target of Action

Compounds containing the trimethoxyphenyl (tmp) group, which is present in the given compound, have been known to effectively inhibit targets such as tubulin, heat shock protein 90 (hsp90), thioredoxin reductase (trxr), histone lysine-specific demethylase 1 (hlsd1), activin receptor-like kinase-2 (alk2), p-glycoprotein (p-gp), and platelet-derived growth factor receptor β .

Mode of Action

Tmp-containing compounds have been associated with inhibitory effects on various targets, leading to a range of bioactivity effects . For instance, TMP derivatives have been known to disrupt the function of tubulin, a cytoskeletal protein, leading to morphological changes in cells .

Biochemical Pathways

Tmp-containing compounds have been associated with a wide range of biological activities, indicating their potential to affect multiple biochemical pathways .

Pharmacokinetics

Natural products like tmp-containing compounds often allow the possibility for biological activity or structural modification to improve potency and pharmacokinetics .

Result of Action

Tmp-containing compounds have displayed notable anti-cancer effects, anti-fungal and anti-bacterial properties, and antiviral activity, among others .